1-(3-(diethylamino)propyl)-4-(2,4-dimethylthiazole-5-carbonyl)-5-(4-fluorophenyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[3-(diethylamino)propyl]-3-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-2-(4-fluorophenyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C23H28FN3O3S/c1-5-26(6-2)12-7-13-27-19(16-8-10-17(24)11-9-16)18(21(29)23(27)30)20(28)22-14(3)25-15(4)31-22/h8-11,19,29H,5-7,12-13H2,1-4H3
• InChI Key: TXHFTYBMHIFEMP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C(C(=C(C1=O)O)C(=O)C2=C(N=C(S2)C)C)C3=CC=C(C=C3)F
• Molecular Formula: C23H28FN3O3S
• Molecular Weight: 445.6 g/mol

Description

1-(3-(diethylamino)propyl)-4-(2,4-dimethylthiazole-5-carbonyl)-5-(4-fluorophenyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H28FN3O3S and its molecular weight is 445.55. The purity is usually 95%.
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Scientific Research Applications

Generation of Structurally Diverse Compounds

A study demonstrated the use of a ketonic Mannich base derived from 2-acetylthiophene as a starting material in alkylation and ring closure reactions to generate a structurally diverse library of compounds, including pyrrole and indole derivatives. This approach highlights the versatility of similar compounds in synthesizing a wide range of chemical entities with potential for various applications (Roman, 2013).

Antimicrobial and Antiproliferative Activities

Research on pyrazolo[3,4-d]pyridazines and other heterocyclic compounds derived from similar chemical scaffolds has shown good antimicrobial, anti-inflammatory, and analgesic activities. These findings suggest that derivatives of the compound may possess similar biological properties, warranting further investigation into their therapeutic potential (Zaki, Sayed, & Elroby, 2016).

Synthetic Methodologies and Chemical Transformations

The synthesis of new 1H-1-pyrrolylcarboxamides with potential pharmacological interest has been reported, utilizing acyl chlorides and various amines. This research underscores the synthetic flexibility of related compounds in creating pharmacologically relevant derivatives, which could extend to the compound of interest (Bijev, Prodanova, & Nankov, 2003).

Enzymatic Reactions and Metabolite Identification

The in vitro metabolism of a novel dipeptidyl peptidase-4 inhibitor was investigated, identifying major metabolic reactions including hydroxylation and carbonyl reduction. This study offers insights into the metabolic fate of structurally related compounds, highlighting the importance of understanding their biotransformation for therapeutic development (Yoo et al., 2008).